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Compound of Interest

N-Methyl-1-pentanamine
Compound Name:

Hydrochloride
CAS No.: 74109-19-6
Cat. No.: B126626

Get Quote

Executive Summary: The Chemical Context

N-Methyl-1-pentanamine Hydrochloride is the hydrochloride salt of a secondary aliphatic
amine. While the free base (N-Methylpentylamine, CAS 25419-06-1) is a volatile, flammable,
and corrosive liquid, the hydrochloride salt typically presents as a hygroscopic white crystalline

solid.

The Safety Paradox: Researchers often underestimate the salt form because it lacks the
volatility of the free amine. However, the salt retains significant corrosive potential upon contact
with moisture (mucous membranes, eyes, sweat) and poses a high risk of respiratory irritation
via dust inhalation. This guide prioritizes dust control and permeation resistance.[1]

Hazard Profile & Risk Mapping
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Hazard Class Category Critical Risk Mechanism

Hygroscopic Activation: Dust
settles on skin, absorbs
) ) o ambient moisture/sweat, and
Skin Corrosion/Irritation Category 2/ 1B o
creates a concentrated acidic
amine solution, causing

delayed burns.

Immediate pH Shock: Highly

damaging to corneal tissue
Serious Eye Damage Category 1 upon contact. Mechanical

abrasion from crystals

exacerbates chemical injury.

Respiratory Tract Irritation:
) Inhalation of fine dust causes
STOT - Single Exposure Category 3 ) ]
inflammation of the upper

respiratory tract.

Harmful if swallowed or in
Acute Toxicity Oral/Dermal contact with skin. Systemic

absorption possible.

Personal Protective Equipment (PPE) Architecture

This protocol uses a Self-Validating System: every piece of PPE is selected not just for
protection, but for the ability to detect failure.

e Primary Risk: Secondary amines can permeate thin nitrile rubber over time. While the solid
salt has low permeation risk, solutions of this compound (especially in organic solvents like
methanol or DMSO) pose a breakthrough hazard.

¢ Recommendation:

o Layer 1 (Inner): Low-density polyethylene (PE) or Laminate (EVOH) glove. Why: Broad-
spectrum chemical resistance.
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o Layer 2 (Outer): 5 mil (0.12 mm) Nitrile. Why: Mechanical strength and grip. Acts as a
sacrificial layer.

 Validation: Inspect the outer nitrile glove for "puckering” or discoloration (signs of
degradation) every 20 minutes during solution handling. If observed, doff and replace
immediately.

e Requirement:Chemical Splash Goggles (Indirect Vented).
o Contraindication: Do NOT use safety glasses.

e Logic: The fine powder nature of the HCI salt allows particles to bypass the side-shields of
standard safety glasses. Goggles provide the necessary seal against airborne dust and
accidental splashes during solubilization.

o Standard Operation: Work inside a Class Il Biological Safety Cabinet (BSC) or Chemical
Fume Hood.

o Outside Containment: If weighing must occur on an open bench (not recommended), use a
NIOSH-approved N95 or P100 particulate respirator.

o Fit Check: Perform a positive/negative pressure seal check every time the respirator is
donned.

e Standard: 100% Cotton or chemically resistant synthetic lab coat.

e High Volume (>10q): Tyvek® sleeve covers or apron to prevent dust accumulation on fabric
cuffs, which can transfer to wrists.

Operational Workflow: From Storage to Solution

The following diagram outlines the logical flow of handling to minimize contamination vectors.
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Figure 1: Operational workflow emphasizing moisture control and static mitigation during
handling.

Detailed Operational Protocols

o Equilibration: Remove the container from cold storage and allow it to reach room
temperature before opening. This prevents condensation from forming on the hygroscopic
salt, which can cause hydrolysis or clumping.

 Static Control: Amine salts are often static-prone. Use an anti-static gun or ionizing bar in the
weigh station to prevent "flying powder."

e Solvent Addition:
o Always add the solid to the vessel first, then add the solvent.
o Caution: Dissolution may be slightly exothermic. Add solvent slowly.

o Decontamination: Wipe the balance area with a wet paper towel (water solubilizes the salt
effectively) followed by an ethanol wipe.
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 Classification: Hazardous Chemical Waste (Toxic/Corrosive).

e Method:
o Dissolve any solid residue in water.
o Collect in a waste container compatible with amines (HDPE or Glass).
o Labeling: Clearly label as "N-Methyl-1-pentanamine HCI Solution."”

o Segregation: Keep separate from Oxidizers (risk of reaction) and Strong Acids (risk of heat
generation).

e Drain Disposal:STRICTLY PROHIBITED. Do not pour down the sink, even if diluted.

Emergency Response

Incident Immediate Action

Flush immediately with water for 15 minutes.
Eye Contact Hold eyelids open. Do not wait for pain to
subside. Seek medical attention.[1][2][3]

Brush off dry powder gently before rinsing
Skin Contact (minimizes concentrated solution formation).

Rinse with soap and water for 15 minutes.

Cover with wet paper towels to prevent dust.
Spill (Solid) Scoop up and place in hazardous waste. Clean

area with water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 4. CAS Common Chemistry [commonchemistry.cas.org]

¢ To cite this document: BenchChem. [Technical Guide: Safe Handling & Logistics for N-
Methyl-1-pentanamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126626/docs#technical-guide-safe-handling-logistics-
for-n-methyl-1-pentanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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